Cas no 2171195-29-0 ((3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171195-29-0
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6122375
• PubChem ID: 165563898
• Update Time: 2025-10-28

(3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• (3R)-3-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• 2171195-29-0
• EN300-1548638

• Inchi： 1S/C26H23ClN2O5/c1-15(12-24(30)31)28-25(32)16-10-11-23(22(27)13-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-/m1/s1
• InChI Key： KWTVEVCGQBJUKR-OAHLLOKOSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Recent Advances in the Study of (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS: 2171195-29-0)

The compound (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS: 2171195-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and chiral center, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in biomedical applications. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, achieving a high yield of 85% with improved purity. The researchers employed a combination of asymmetric catalysis and Fmoc-protection strategies, highlighting the compound's versatility as a building block for complex peptide architectures.

In addition to its synthetic utility, this compound has shown promise in drug delivery systems. A study published in Bioconjugate Chemistry (2024) demonstrated its incorporation into self-assembling peptide hydrogels, which exhibited sustained release of anticancer agents in vitro. The chloro and Fmoc-functionalized phenyl ring contributed to enhanced hydrophobic interactions, improving the stability of the hydrogel network. These findings suggest potential applications in localized cancer therapy, where controlled drug release is critical.

Further investigations have explored the biological activity of (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid derivatives. A preclinical study in ACS Chemical Biology (2024) reported that certain analogs of this compound exhibited inhibitory effects on protein-protein interactions involved in inflammatory pathways. Specifically, the chloro-substituted phenyl moiety was found to bind selectively to the p65 subunit of NF-κB, a key regulator of inflammation. This discovery opens new avenues for developing anti-inflammatory therapeutics with improved specificity.

Despite these advancements, challenges remain in scaling up the production of (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, (3R)-3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS: 2171195-29-0) represents a promising scaffold for diverse applications in chemical biology and drug development. Its unique structural features and demonstrated biological activity underscore its value as a subject of ongoing research. Continued exploration of its synthetic pathways, mechanistic insights, and therapeutic applications will likely yield significant contributions to the field.